Cas no 66747-26-0 (Carbonic acid, ethyl 6-hydroxyhexyl ester)
66747-26-0 structure
Product Name:Carbonic acid, ethyl 6-hydroxyhexyl ester
CAS No:66747-26-0
MF:C9H18O4
MW:190.236823558807
CID:388326
PubChem ID:71369073
Update Time:2025-04-19
Carbonic acid, ethyl 6-hydroxyhexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, ethyl 6-hydroxyhexyl ester
- ethyl 6-hydroxyhexyl carbonate
- 66747-26-0
- DTXSID20792112
- SCHEMBL11530564
-
- Inchi: 1S/C9H18O4/c1-2-12-9(11)13-8-6-4-3-5-7-10/h10H,2-8H2,1H3
- InChI Key: NLIUWDIUJMQUCH-UHFFFAOYSA-N
- SMILES: O(C(=O)OCC)CCCCCCO
Computed Properties
- Exact Mass: 190.12050905g/mol
- Monoisotopic Mass: 190.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8Ų
Carbonic acid, ethyl 6-hydroxyhexyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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